Cas no 63561-76-2 (9,10-Anthracenedione, 1,7-dimethoxy-3-methyl-)

• Product Name: 9,10-Anthracenedione, 1,7-dimethoxy-3-methyl-
• CAS No: 63561-76-2
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1654242
• PubChem ID: 12360344
• Update Time: 2025-04-21

9,10-Anthracenedione, 1,7-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,7-dimethoxy-3-methyl-
• 1,7-dimethoxy-3-methylanthracene-9,10-dione
• DTXSID00493993
• 63561-76-2

• Inchi： 1S/C17H14O4/c1-9-6-13-15(14(7-9)21-3)17(19)12-8-10(20-2)4-5-11(12)16(13)18/h4-8H,1-3H3
• InChI Key： PCSSVAUROMDGFZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=CC2C(C3C=CC(=CC=3C(C=21)=O)OC)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6